8-[(2E)-2-benzylidenehydrazinyl]-1,3-dimethyl-7-propyl-3,7-dihydro-1H-purine-2,6-dione

• IUPAC Name: 8-[(2E)-2-benzylidenehydrazinyl]-1,3-dimethyl-7-propylpurine-2,6-dione
• InChI: InChI=1S/C17H20N6O2/c1-4-10-23-13-14(21(2)17(25)22(3)15(13)24)19-16(23)20-18-11-12-8-6-5-7-9-12/h5-9,11H,4,10H2,1-3H3,(H,19,20)/b18-11+
• InChI Key: GTTLLZDINCTWDP-WOJGMQOQSA-N
• Canonical SMILES: CCCN1C2=C(N=C1NN=CC3=CC=CC=C3)N(C(=O)N(C2=O)C)C
• Isomeric SMILES: CCCN1C2=C(N=C1N/N=C/C3=CC=CC=C3)N(C(=O)N(C2=O)C)C
• Molecular Formula: C17H20N6O2
• Molecular Weight: 340.4 g/mol

Description

The description of a compound typically includes its IUPAC name, molecular formula, molecular weight, and structural formula. It may also include information about the class of compounds it belongs to and its relevance or applications in various fields.

Synthesis Analysis

Synthesis analysis involves detailing the methods and reactions used to synthesize the compound. This could involve various chemical reactions, catalysts, reagents, and conditions.

Molecular Structure Analysis

Molecular structure analysis involves the use of techniques like X-ray crystallography, NMR spectroscopy, and computational chemistry to determine the spatial arrangement of atoms in a molecule.

Chemical Reactions Analysis

This involves studying the reactions that the compound can undergo. It includes understanding the reaction mechanisms, the products formed, and the conditions under which the reactions occur.

Physical And Chemical Properties Analysis

This involves studying properties like solubility, melting point, boiling point, density, refractive index, and various spectroscopic properties. It could also involve studying the compound’s stability under various conditions.

Mechanism of Action

If the compound has biological activity, the mechanism of action would involve understanding how the compound interacts with biological systems. This could involve binding to specific receptors, inhibition of certain pathways, or other biochemical interactions.

Safety and Hazards

This involves understanding the toxicity, flammability, environmental impact, and other hazards associated with the compound. It would also involve understanding safe handling and disposal procedures.

Future Directions

Future directions could involve potential applications of the compound, further reactions it could be used in, or further studies that could be done to better understand its properties and behavior.